Cas no 836662-18-1 (2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate)

2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate is a brominated aromatic compound featuring both aldehyde and ester functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure allows for selective modifications, particularly in pharmaceutical and agrochemical applications. The presence of the formyl group enables further derivatization through condensation or reduction reactions, while the methoxy and bromo substituents enhance reactivity in cross-coupling processes. The ethyl acetate moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable in constructing complex molecular architectures due to its multifunctional design and compatibility with various reaction conditions.

2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate structure

836662-18-1 structure

Product Name:2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate

CAS No:836662-18-1

MF:C₁₂H₁₃BrO₅

MW:317.132623434067

MDL:MFCD06631001

CID:3060040

PubChem ID:2981914

Update Time:2025-05-25

2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate Chemical and Physical Properties

Names and Identifiers

- 2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate
- SR-01000299866-1
- STK350668
- LIB66218
- AKOS000313225
- EN300-230582
- BBL040560
- 836662-18-1
- SR-01000299866
- Z2106595617
- CS-0240920
- MDL： MFCD06631001
- Inchi： 1S/C12H13BrO5/c1-8(15)17-3-4-18-12-6-10(13)9(7-14)5-11(12)16-2/h5-7H,3-4H2,1-2H3
- InChI Key： SEZGOHAUZNZUNZ-UHFFFAOYSA-N
- SMILES： BrC1C(C=O)=CC(=C(C=1)OCCOC(C)=O)OC

Computed Properties

Exact Mass: 315.99464Da
Monoisotopic Mass: 315.99464Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 61.8Å²

2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB500125-250 mg	2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1		250MG	€198.50	2022-03-24
abcr	AB500125-500 mg	2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1		500MG	€264.80	2022-03-24
abcr	AB500125-1 g	2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1		1g	€309.00	2022-03-24
abcr	AB500125-5 g	2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1		5g	€752.70	2022-03-24
Enamine	EN300-230582-0.05g	2-(5-bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1	95%	0.05g	$112.0	2024-06-20
Enamine	EN300-230582-0.1g	2-(5-bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1	95%	0.1g	$168.0	2024-06-20
Enamine	EN300-230582-0.25g	2-(5-bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1	95%	0.25g	$239.0	2024-06-20
Enamine	EN300-230582-0.5g	2-(5-bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1	95%	0.5g	$377.0	2024-06-20
Enamine	EN300-230582-1.0g	2-(5-bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1	95%	1.0g	$483.0	2024-06-20
Enamine	EN300-230582-2.5g	2-(5-bromo-4-formyl-2-methoxyphenoxy)ethyl acetate	836662-18-1	95%	2.5g	$845.0	2024-06-20

2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Additional information on 2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate

Comprehensive Overview of 2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate (CAS No. 836662-18-1)

2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate is a specialized organic compound with the CAS number 836662-18-1, widely recognized in pharmaceutical and chemical research. This compound features a unique molecular structure combining a brominated aromatic ring, a formyl group, and an ethoxy acetate moiety. Its chemical formula and molecular weight make it a valuable intermediate in synthesizing complex molecules, particularly in drug discovery and material science.

The growing interest in 2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate is driven by its applications in medicinal chemistry and organic synthesis. Researchers frequently explore its role as a building block for developing novel therapeutics, including anti-inflammatory agents and antioxidants. Its CAS No. 836662-18-1 is often searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, the compound's solubility and stability under various conditions are critical for industrial applications.

In recent years, the demand for high-purity intermediates like 2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate has surged due to advancements in precision medicine and green chemistry. Users frequently search for its synthesis methods, spectral data (e.g., NMR, IR), and supplier information. The compound's mechanism of action in biological systems is another hot topic, aligning with trends in targeted drug delivery and bioconjugation techniques.

From an SEO perspective, keywords such as "buy 2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate," "836662-18-1 suppliers," and "acetate derivative applications" are highly relevant. The compound's safety data and handling protocols are also frequently queried, emphasizing the need for clear technical documentation. Its compatibility with catalytic reactions and polymer chemistry further expands its utility, making it a versatile candidate for interdisciplinary research.

In conclusion, 2-(5-Bromo-4-formyl-2-methoxyphenoxy)ethyl acetate (CAS No. 836662-18-1) represents a critical tool for modern chemists and pharmacologists. Its structural versatility and functional groups enable diverse applications, from small-molecule drugs to advanced materials. As scientific inquiries evolve, this compound will likely remain a focal point in both academic and industrial settings.